6-methyl-5-[(E)-(3-methyl-6-oxocyclohexa-2,4-dien-1-ylidene)amino]-2,4-dihydro-1H-1,2,4-triazin-3-one

• Molecular Formula: C11H12N4O2
• Molecular Weight: 232.24 g/mol
• IUPAC Name: 6-methyl-5-[(E)-(3-methyl-6-oxocyclohexa-2,4-dien-1-ylidene)amino]-2,4-dihydro-1H-1,2,4-triazin-3-one
• InChI: InChI=1S/C11H12N4O2/c1-6-3-4-9(16)8(5-6)12-10-7(2)14-15-11(17)13-10/h3-5,14H,1-2H3,(H2,13,15,17)/b12-8+
• InChI Key: DALCCRSEDYLVDN-XYOKQWHBSA-N
• Isomeric SMILES: CC1=C/C(=N\C2=C(NNC(=O)N2)C)/C(=O)C=C1
• SMILES: CC1=CC(=NC2=C(NNC(=O)N2)C)C(=O)C=C1

Description

6-methyl-5-[(E)-(3-methyl-6-oxocyclohexa-2,4-dien-1-ylidene)amino]-2,4-dihydro-1H-1,2,4-triazin-3-one is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.

Mechanism of Action

The mechanism of action of 6-methyl-5-[(E)-(3-methyl-6-oxocyclohexa-2,4-dien-1-ylidene)amino]-2,4-dihydro-1H-1,2,4-triazin-3-one involves the inhibition of DNA synthesis and cell proliferation. The compound has been shown to induce apoptosis in cancer cells by activating caspase-dependent pathways.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 6-methyl-5-[(E)-(3-methyl-6-oxocyclohexa-2,4-dien-1-ylidene)amino]-2,4-dihydro-1H-1,2,4-triazin-3-one have been extensively studied. The compound has been reported to induce cell cycle arrest and apoptosis in cancer cells. It has also been shown to inhibit the growth of bacterial and fungal strains.

Advantages and Limitations for Lab Experiments

6-methyl-5-[(E)-(3-methyl-6-oxocyclohexa-2,4-dien-1-ylidene)amino]-2,4-dihydro-1H-1,2,4-triazin-3-one has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. The compound has also been shown to exhibit potent activity against cancer cells and various bacterial and fungal strains. However, the limitations of this compound include its potential toxicity and the need for further studies to determine its pharmacokinetic and pharmacodynamic properties.

Future Directions

For the research on 6-methyl-5-[(E)-(3-methyl-6-oxocyclohexa-2,4-dien-1-ylidene)amino]-2,4-dihydro-1H-1,2,4-triazin-3-one include the development of more efficient synthesis methods and the evaluation of its potential applications in other areas such as antiviral and anti-inflammatory therapies. Further studies are also needed to determine the pharmacokinetic and pharmacodynamic properties of the compound and its potential toxicity in vivo. The use of this compound in combination with other drugs or therapies may also be explored to enhance its therapeutic efficacy.

Synthesis Methods

The synthesis of 6-methyl-5-[(E)-(3-methyl-6-oxocyclohexa-2,4-dien-1-ylidene)amino]-2,4-dihydro-1H-1,2,4-triazin-3-one involves the reaction of 3-methyl-6-oxocyclohexa-2,4-dien-1-ylidene)amino]-guanidine with methyl isocyanate. The reaction is carried out in the presence of a catalyst and under controlled conditions. The yield of the compound can be improved by optimizing the reaction parameters.

Scientific Research Applications

6-methyl-5-[(E)-(3-methyl-6-oxocyclohexa-2,4-dien-1-ylidene)amino]-2,4-dihydro-1H-1,2,4-triazin-3-one has been extensively studied for its potential applications in the field of medicinal chemistry. It has been reported to exhibit potent antitumor activity against various cancer cell lines. The compound has also been evaluated for its antibacterial and antifungal properties.